Cas no 1249943-47-2 (2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine)

• Product Name: 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine
• CAS No: 1249943-47-2
• CID: 4674927
• Update Time: 2025-10-28

2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine

Additional information on 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine

Comprehensive Overview of 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine (CAS No. 1249943-47-2)

2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine (CAS No. 1249943-47-2) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazolidine ring, a five-membered saturated heterocycle containing both nitrogen and sulfur atoms, which is linked to a 4-(methylsulfanyl)phenyl group. This combination of functional groups makes it a versatile intermediate for synthesizing biologically active molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for sulfur-containing compounds like 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, owing to its ability to modulate enzyme activity and interact with biological targets. The compound's methylsulfanyl moiety further enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This has led to its exploration in treatments for metabolic disorders and neurodegenerative diseases, aligning with current trends in precision medicine.

From an industrial perspective, CAS No. 1249943-47-2 is valued for its stability and synthetic accessibility. Its thiazolidine core is frequently employed in the synthesis of heterocyclic derivatives, which are pivotal in creating agrochemicals like herbicides and fungicides. Given the growing emphasis on sustainable agriculture, this compound's potential to contribute to eco-friendly pest control solutions has become a hot topic. Additionally, its compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, makes it a candidate for scalable production.

The compound's nomenclature, 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine, reflects its IUPAC naming conventions, ensuring clarity in scientific literature. Users searching for "thiazolidine derivatives" or "methylsulfanyl phenyl compounds" often encounter this molecule due to its relevance in structure-activity relationship (SAR) studies. Its CAS registry number (1249943-47-2) further aids in unambiguous identification across databases, a feature highly valued by chemists and regulatory bodies.

Emerging applications of 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine extend to material science, where its sulfur-rich structure is investigated for use in conductive polymers and corrosion inhibitors. This aligns with the broader interest in advanced functional materials, a trending topic in both academic and industrial research. Furthermore, its potential role in catalysis and ligand design underscores its interdisciplinary importance, bridging gaps between organic chemistry and nanotechnology.

In summary, 2-[4-(methylsulfanyl)phenyl]-1,3-thiazolidine (CAS No. 1249943-47-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its structural features, including the thiazolidine ring and methylsulfanyl group, make it a subject of ongoing research, particularly in areas like drug development and sustainable chemistry. As scientific inquiries into its properties deepen, this compound is poised to remain a key player in innovation-driven industries.